Cas no 1227580-32-6 (2-CHLORO-4-FLUORO-6-METHYLPYRIDINE)

• Product Name: 2-CHLORO-4-FLUORO-6-METHYLPYRIDINE
• CAS No: 1227580-32-6
• MF: C₆H₅ClFN
• MW: 145.562003850937
• MDL: MFCD16610388
• CID: 1011163
• PubChem ID: 20641527
• Update Time: 2025-05-24

2-CHLORO-4-FLUORO-6-METHYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-FLUORO-6-METHYLPYRIDINE
• 2-Chloro-4-fluoro-6-methyl-pyridine
• 1227580-32-6
• CS-0433597
• SCHEMBL16579755

• MDL： MFCD16610388
• Inchi： 1S/C6H5ClFN/c1-4-2-5(8)3-6(7)9-4/h2-3H,1H3
• InChI Key： FOKZWTOZJMKKOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)F

Computed Properties

• Exact Mass: 145.0094550g/mol
• Monoisotopic Mass: 145.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-CHLORO-4-FLUORO-6-METHYLPYRIDINE

2-CHLORO-4-FLUORO-6-METHYLPYRIDINE: A Versatile Compound with Broad Applications in Pharmaceutical and Chemical Research

2-Chloro-4-fluoro-6-methylpyridine (CAS No. 1227580-32-6) is a highly versatile compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its chlorine, fluorine, and methyl substituents on the pyridine ring, which confer it with distinct reactivity and functional versatility.

The molecular structure of 2-chloro-4-fluoro-6-methylpyridine is of particular interest due to its ability to participate in a wide range of chemical reactions. The presence of the chlorine and fluorine atoms provides opportunities for selective substitution reactions, while the methyl group adds steric hindrance and electronic effects that can influence the reactivity of the molecule. These properties make it an attractive starting material for the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and materials science applications.

In the pharmaceutical industry, 2-chloro-4-fluoro-6-methylpyridine has been explored as a key intermediate in the development of novel drugs. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of 2-chloro-4-fluoro-6-methylpyridine as a building block for the synthesis of a series of pyridine-based derivatives with potent anti-inflammatory activity. These derivatives showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for further development.

Beyond its pharmaceutical applications, 2-chloro-4-fluoro-6-methylpyridine has also found utility in the synthesis of agrochemicals. The unique combination of halogen and methyl substituents allows for the design of compounds with enhanced biological activity and improved selectivity. A 2020 study in the Pest Management Science journal described the use of 2-chloro-4-fluoro-6-methylpyridine as a key intermediate in the synthesis of a new class of herbicides with high efficacy against broadleaf weeds. The resulting compounds exhibited excellent selectivity and low toxicity to non-target organisms, making them valuable additions to the arsenal of modern weed control strategies.

In materials science, 2-chloro-4-fluoro-6-methylpyridine has been utilized as a precursor for the synthesis of functional materials with unique properties. For example, a 2019 study published in the Journal of Materials Chemistry C reported the use of this compound to synthesize pyridine-based polymers with tunable electronic properties. These polymers showed promise as components in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The synthetic versatility of 2-chloro-4-fluoro-6-methylpyridine is further enhanced by its compatibility with various synthetic methods. It can be readily functionalized through nucleophilic substitution reactions at the chlorine atom or through electrophilic substitution reactions at the pyridine ring. Additionally, its stability under a wide range of reaction conditions makes it suitable for use in both laboratory-scale syntheses and industrial processes.

In conclusion, 2-chloro-4-fluoro-6-methylpyridine (CAS No. 1227580-32-6) is a highly valuable compound with broad applications in pharmaceutical, agrochemical, and materials science research. Its unique chemical structure and reactivity profile make it an indispensable tool for chemists and researchers seeking to develop novel compounds with diverse functionalities. As ongoing research continues to uncover new applications and synthetic strategies involving this compound, its importance in these fields is likely to grow even further.